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Compound of Interest

Compound Name: Kaempferol 3,4', 7-triacetate

Cat. No.: B1387637

Kaempferol 3,4',7-triacetate: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical properties of Kaempferol
3,4',7-triacetate, a natural flavonoid with significant potential in various research and
therapeutic areas.

Chemical Structure and Molecular Data

Kaempferol 3,4',7-triacetate, also known as 3,7,4'-Tri-O-acetylkaempferol, is a derivative of
Kaempferol, a natural flavonol found in a wide variety of plants[1]. The addition of three acetate
groups to the kaempferol backbone alters its chemical and biological properties.

The molecular structure is characterized by a flavonoid core with acetate groups esterified at
the 3, 4', and 7 positions of the phenyl rings.

Quantitative Data Summary
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Property Value Source
Molecular Formula C21H1609 [2]
Molecular Weight 412.35 g/mol [3]
Alternate Molecular Weight 412.4 g/mol [2][4]
CAS Number 143724-69-0 [2][4]

Physicochemical Properties

Kaempferol 3,4',7-triacetate is typically a powder and is soluble in various organic solvents,
including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone[4]. This solubility
profile is critical for experimental design and in vitro assays.

Logical Relationship of Kaempferol and its
Triacetate Derivative

The following diagram illustrates the relationship between the parent compound, Kaempferol,
and its acylated derivative, Kaempferol 3,4',7-triacetate.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://molnova.com/files/document/DATASHEET/DATASHEET_M23603.pdf
https://www.targetmol.com/compound/kaempferol%203%2C4%27%2C7-triacetate
https://molnova.com/files/document/DATASHEET/DATASHEET_M23603.pdf
https://www.chemfaces.com/natural/Kaempferol-3-4-7-triacetate-CFN99479.html
https://molnova.com/files/document/DATASHEET/DATASHEET_M23603.pdf
https://www.chemfaces.com/natural/Kaempferol-3-4-7-triacetate-CFN99479.html
https://www.benchchem.com/product/b1387637?utm_src=pdf-body
https://www.chemfaces.com/natural/Kaempferol-3-4-7-triacetate-CFN99479.html
https://www.benchchem.com/product/b1387637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1387637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Kaempferol
(C15H1006)
Molecular Weight: ~286.24 g/mol

Acetylation
(+ 3x C2H20)

Kaempferol 3,4',7-triacetate
(C21H1609)
Molecular Weight: ~412.35 g/mol

Click to download full resolution via product page

Conversion of Kaempferol to its triacetate form.

This diagram visually represents the chemical modification process where three acetyl groups
are added to the kaempferol molecule, resulting in an increase in molecular weight and a
change in its chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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